Cas no 146397-72-0 (Benzaldehyde, 3-ethoxy-4-mercapto-)

• Product Name: Benzaldehyde, 3-ethoxy-4-mercapto-
• CAS No: 146397-72-0
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 3764405
• PubChem ID: 85675634
• Update Time: 2025-08-05

Benzaldehyde, 3-ethoxy-4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-ethoxy-4-mercapto-
• 146397-72-0
• 3-ethoxy-4-sulfanylbenzaldehyde
• EN300-673717

• Inchi： 1S/C9H10O2S/c1-2-11-8-5-7(6-10)3-4-9(8)12/h3-6,12H,2H2,1H3
• InChI Key： GAGBRFLKCCIRNY-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=O)C=C1OCC

Computed Properties

• Exact Mass: 182.04015073Da
• Monoisotopic Mass: 182.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.3Ų

Additional information on Benzaldehyde, 3-ethoxy-4-mercapto-

Benzaldehyde, 3-ethoxy-4-mercapto- (CAS No. 146397-72-0): Chemical Profile and Emerging Applications

The compound Benzaldehyde, 3-ethoxy-4-mercapto- (CAS No. 146397-72-0) is a structurally unique aromatic aldehyde featuring both an ethoxy and a thiol group at the 3rd and 4th positions, respectively. This distinctive arrangement imparts a rich reactivity profile, making it a valuable intermediate in synthetic chemistry and pharmaceutical research. The presence of the thiol functionality introduces nucleophilic character, while the ethoxy group provides steric and electronic modulation, enabling diverse chemical transformations.

Recent advancements in medicinal chemistry have highlighted the significance of such heterocyclic aldehydes in drug discovery. The Benzaldehyde, 3-ethoxy-4-mercapto- scaffold has been explored for its potential in modulating biological pathways associated with inflammation and oxidative stress. Studies indicate that derivatives of this compound exhibit inhibitory activity against certain enzymes, such as lipoxygenases and xanthine oxidase, which are implicated in chronic inflammatory diseases. The mercapto group, in particular, has been shown to enhance binding affinity to target proteins due to its ability to form disulfide bonds or engage in hydrogen bonding interactions.

In synthetic methodologies, Benzaldehyde, 3-ethoxy-4-mercapto- serves as a versatile building block for constructing more complex molecules. Its aldehyde moiety allows for condensation reactions with amino compounds to form Schiff bases, which are widely studied for their antimicrobial and anti-inflammatory properties. Additionally, the thiol group can undergo oxidation to form disulfides or react with electrophiles via nucleophilic substitution, enabling further functionalization. These attributes make it particularly useful in the synthesis of protease inhibitors and kinase modulators, areas of intense interest in oncology research.

The compound’s pharmacological relevance has been further underscored by computational studies demonstrating its interaction with biological targets. Molecular docking simulations have revealed that analogs of Benzaldehyde, 3-ethoxy-4-mercapto-* exhibit high binding affinity to certain receptor sites, suggesting potential therapeutic applications in neurological disorders. Furthermore, its structural motif aligns closely with known bioactive scaffolds used in antiviral agents, prompting investigations into its antiviral efficacy. Preliminary in vitro assays have shown promising results in inhibiting viral replication through disruption of viral protease activity.

From an industrial perspective, the demand for Benzaldehyde, 3-ethoxy-4-mercapto-* is growing as pharmaceutical companies seek novel starting materials for drug development pipelines. Its synthesis involves well-established organic reactions such as etherification and thiolation, ensuring scalability and cost-effectiveness. Researchers are also exploring greener synthetic routes to minimize environmental impact while maintaining high yields. Continuous flow chemistry techniques have been particularly effective in producing this compound with reduced solvent consumption and waste generation.

The compound’s role extends beyond pharmaceuticals into agrochemical applications. Functional derivatives of Benzaldehyde, 3-ethoxy-* have demonstrated efficacy as plant growth regulators by modulating hormone signaling pathways. This dual utility underscores its broad applicability across multiple industries. Moreover, its stability under various storage conditions makes it a reliable reagent for long-term research projects requiring consistent chemical properties over time.

Future directions for research on Benzaldehyde, 3-ethoxy-* include exploring its derivatives as prodrugs or targeted delivery systems using nanotechnology platforms such as liposomes or polymeric nanoparticles. These innovations aim to enhance bioavailability and site-specific action while reducing systemic toxicity—a critical consideration in modern drug design strategies. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinically relevant therapeutics efficiently.

In summary, Benzaldehyde, *3*-ethoxy-*4*-mercapto-* (CAS No.*146397*-72*0) is a multifaceted compound with significant potential across medicinal chemistry,* synthetic organic chemistry,* and* agrochemical research.* Its unique structural features enable diverse applications,* from enzyme inhibition* to* material science.* Continued investigation into its properties* and derivatives* promises further breakthroughs that could address unmet medical needs globally.